Cas no 1082194-88-4 (4-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butanoic acid)

• Product Name: 4-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butanoic acid
• CAS No: 1082194-88-4
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 6103944
• PubChem ID: 43297213
• Update Time: 2025-10-05

4-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butanoic acid
• 5-Benzofuranbutanoic acid, 2,3-dihydro-2-methyl-
• 4-(2-Methyl-2,3-dihydrobenzofuran-5-yl)butanoic acid
• EN300-1866420
• 1082194-88-4
• CS-0345974

• Inchi： 1S/C13H16O3/c1-9-7-11-8-10(3-2-4-13(14)15)5-6-12(11)16-9/h5-6,8-9H,2-4,7H2,1H3,(H,14,15)
• InChI Key： QPXYNPSYFAMYCB-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(CCCC(O)=O)C=C2CC1C

Computed Properties

• Exact Mass: 220.109944368g/mol
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.159±0.06 g/cm3(Predicted)
• Boiling Point: 371.6±11.0 °C(Predicted)
• pka: 4.76±0.10(Predicted)

Additional information on 4-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butanoic acid

4-(2-Methyl-2,3-Dihydro-1-Benzofuran-5-Yl)Butanoic Acid: A Comprehensive Overview

The compound 4-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butanoic acid, identified by the CAS number 1082194-88-4, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzofuran derivatives, which have been extensively studied due to their diverse biological activities and structural versatility. The molecule's structure comprises a benzofuran ring system substituted with a methyl group and a butanoic acid chain, making it a unique candidate for further exploration in drug discovery and material science.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various methodologies. Researchers have employed both traditional organic synthesis techniques and modern catalytic processes to achieve high yields and purity. The synthesis of 4-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butanoic acid involves multiple steps, including Friedel-Crafts alkylation, oxidation reactions, and acid-mediated cyclizations. These methods not only highlight the molecule's synthetic accessibility but also underscore its potential for large-scale production in industrial settings.

The structural features of this compound play a crucial role in its biological activity. The benzofuran ring system is known for its ability to interact with various biological targets, such as enzymes and receptors, due to its aromaticity and electron-donating properties. The presence of the methyl group at position 2 of the benzofuran ring enhances the molecule's lipophilicity, which is essential for its absorption and bioavailability in biological systems. Additionally, the butanoic acid chain introduces acidity and hydrogen bonding capabilities, further modulating the compound's interaction with biomolecules.

Recent studies have demonstrated that 4-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butanoic acid exhibits promising anti-inflammatory and antioxidant properties. In vitro assays have shown that this compound can inhibit key inflammatory mediators such as cyclooxygenase (COX)-2 and nitric oxide (NO) production in macrophage cells. Furthermore, its ability to scavenge free radicals suggests potential applications in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions.

In addition to its biological activities, this compound has also been explored for its potential in material science. The benzofuran moiety contributes to the molecule's photostability and thermal resistance, making it a candidate for use in advanced materials such as organic light-emitting diodes (OLEDs) and polymer composites. Researchers have investigated its electronic properties through computational modeling and experimental techniques, revealing its suitability for applications in optoelectronic devices.

The pharmacokinetic profile of 4-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)butanoic acid has also been a subject of recent research interest. Studies conducted in animal models have shown that this compound demonstrates moderate oral bioavailability and favorable distribution characteristics across various tissues. Its metabolism appears to be predominantly hepatic, with primary metabolites identified through liquid chromatography-mass spectrometry (LCMS) analysis. These findings provide valuable insights into its potential as an orally administered drug candidate.

In conclusion, 4-(2-methyl-2,3-dihydro-1-benzofuran-5-yli)butanoic acid, with its unique structure and versatile properties, represents a compelling molecule for further research and development. Its promising biological activities coupled with favorable pharmacokinetic characteristics make it an attractive candidate for therapeutic applications. As research continues to unravel its full potential, this compound stands at the forefront of innovation in both medicinal chemistry and materials science.